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Compound of Interest

Compound Name:
3-(2,3-Dichlorophenyl)-1,1-

dimethylurea

CAS No.: 10290-37-6

Cat. No.: B079300

Get Quote

Executive Summary & Compound Identity
1-(2,3-Dichlorophenyl)-3,3-dimethylurea (also known as 2,3-Diuron or 3-(2,3-
dichlorophenyl)-1,1-dimethylurea) is a positional isomer of the widely used herbicide Diuron.

[1] While chemically similar to its 3,4-dichloro analog, the shift of a chlorine atom to the ortho

(2-) position introduces significant steric constraints that alter its conformational stability,

solubility, and binding affinity to the Photosystem II (PSII) complex.[1]

This guide provides a comprehensive structural analysis, synthesis protocol, and

physicochemical characterization of the compound, designed for researchers in agrochemistry

and structural biology.
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Parameter Detail

IUPAC Name 3-(2,3-dichlorophenyl)-1,1-dimethylurea

Common Synonyms
2,3-Diuron; 1-(2,3-dichlorophenyl)-3,3-

dimethylurea

CAS Registry Number 10290-37-6

Molecular Formula

C

H

Cl

N

O

Molecular Weight 233.09 g/mol

Structure Class Phenylurea Herbicide

Physical State White crystalline solid

Structural Chemistry & The "Ortho Effect"
The defining feature of this molecule is the substitution pattern on the phenyl ring. Unlike

Diuron (3,4-substitution), the 2,3-substitution places a chlorine atom at the ortho position

relative to the urea bridge.[1]

Conformational Analysis
In phenylureas, biological activity is often correlated with the planarity of the phenyl ring relative

to the urea moiety, which facilitates

-stacking interactions within the Q

binding niche of the D1 protein.

Diuron (3,4-Cl): The molecule adopts a near-planar conformation, maximizing resonance

delocalization between the phenyl ring and the urea nitrogen lone pair.[1]
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2,3-Isomer (Ortho-Cl): The chlorine atom at the C2 position creates significant steric

hindrance with the carbonyl oxygen (or the amide hydrogen, depending on rotameric state).

[1] This forces the phenyl ring to twist out of the urea plane (torsion angle

).

Impact: This "ortho effect" typically reduces the herbicidal potency compared to the 3,4-isomer

by destabilizing the optimal binding conformation, though it may increase lipophilicity and alter

metabolic stability against ring hydroxylation.

Structural Diagram (DOT Visualization)
The following diagram illustrates the steric clash and electronic connectivity.
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Figure 1: Structural connectivity highlighting the steric repulsion between the ortho-chlorine

(C2) and the carbonyl group, driving non-planarity.[1]

Synthesis Protocol
The synthesis of 1-(2,3-dichlorophenyl)-3,3-dimethylurea follows a standard nucleophilic

addition pathway involving an isocyanate intermediate.[1] This protocol is designed for high
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purity to avoid contamination with isomeric byproducts.

Reaction Scheme
Precursor: 2,3-Dichloroaniline (CAS 608-27-5) Reagents: Triphosgene (solid phosgene

equivalent), Dimethylamine, Triethylamine (base).[1]

Step-by-Step Methodology
Step 1: Formation of 2,3-Dichlorophenyl Isocyanate

Setup: Equip a 250 mL 3-neck round-bottom flask with a reflux condenser, dropping funnel,

and nitrogen inlet.

Dissolution: Dissolve 2,3-dichloroaniline (10.0 g, 61.7 mmol) in dry ethyl acetate (100 mL).

Phosgenation: Cool to 0°C. Add Triphosgene (6.1 g, 20.6 mmol) dissolved in ethyl acetate

dropwise.

Reflux: Heat the mixture to reflux (77°C) for 3 hours until HCl evolution ceases.

Isolation: Evaporate the solvent under reduced pressure to obtain the crude isocyanate as

an oil. Caution: Isocyanates are potent sensitizers.[1]

Step 2: Urea Formation[1]

Coupling: Re-dissolve the crude isocyanate in anhydrous dichloromethane (DCM, 50 mL).

Addition: Cool to 0°C. Add a solution of Dimethylamine (2.0 M in THF, 35 mL, 70 mmol)

dropwise over 20 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

Workup: Wash the organic layer with 1M HCl (2 x 50 mL) to remove unreacted amine,

followed by saturated NaHCO

and brine.

Purification: Dry over MgSO
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, filter, and concentrate. Recrystallize from ethanol/water (4:1) to yield white needles.[1]

Synthesis Logic Flow
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Figure 2: Synthetic pathway from aniline precursor via isocyanate intermediate.[1]

Analytical Characterization
To validate the identity of the synthesized compound, compare experimental data against these

predicted spectral parameters.

Nuclear Magnetic Resonance (NMR)
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Nucleus
Shift (

ppm)
Multiplicity Assignment Notes

H (DMSO-d

)

8.25 Singlet (br) NH-CO

Shifted downfield

due to ortho-Cl

H-bonding

7.90 Doublet Ar-H (C6)
Deshielded by

urea group

7.45 Doublet Ar-H (C4)

7.30 Triplet Ar-H (C5)

2.95 Singlet (6H)

N(CH

)

Characteristic

dimethylurea

signal

Mass Spectrometry (EI-MS)[1]
Molecular Ion (M

): m/z 232/234/236 (Characteristic Cl

isotope pattern 9:6:1).[1]

Base Peak: m/z 72 [CON(CH

)

]

(Dimethylcarbamoyl cation).[1]

Fragment: m/z 160/162 [C

H

Cl

NH]
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(Dichlorophenylamine fragment).[1]

Biological Context & Mechanism
While less potent than Diuron, the 2,3-isomer serves as a critical probe for understanding the

steric tolerance of the Q

binding pocket in the D1 protein of Photosystem II.

Mode of Action
Target: D1 protein (PsbA) in the thylakoid membrane.[1]

Binding Site: The Q

niche.

Mechanism: Competitive inhibition. The urea group mimics the plastoquinone structure,

displacing the native electron acceptor.

Effect: Blocks electron transport from Q

to Q

, halting photosynthesis and causing oxidative stress via triplet chlorophyll formation.

SAR Comparison (Diuron vs. 2,3-Isomer)
Feature Diuron (3,4-Cl) 2,3-Isomer Impact on Activity

Sterics Planar Twisted (Ortho-Cl)
2,3-isomer has lower

binding affinity.[1]

Lipophilicity High High
Similar

uptake/translocation.

Metabolism N-demethylation N-demethylation

Ortho-Cl may block

ring hydroxylation at

C2.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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